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Compound of Interest

Compound Name: (+)-Metconazole

Cat. No.: B1254978

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of (+)-Metconazole stock
solutions, intended for use in research and development settings. The information is compiled
from established methodologies to ensure accuracy and reproducibility.

l. Quantitative Data Summary

The following table summarizes the key quantitative data for the preparation of (+)-
Metconazole stock solutions.
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Parameter Value Solvents Source(s)
CAS Number 125116-23-6 N/A [11[2][3]
Molecular Formula C17H22CINsO N/A [4]
Molecular Weight 319.83 g/mol N/A [3114]
Recommended Stock
) 1 mg/mL Methanol, Acetone [5][6]
Concentration
Alternative Acetonitrile,
) 10 pg/mL, 100 pg/mL [7]
Concentrations Cyclohexane
Chloroform,
Solubility Slightly soluble Dichloromethane, [4]
Methanol
Acetonitrile, Ethyl
Soluble acetate, Xylene, [7118119]1[10]
Methyl t-butyl ether
Water Solubility (20
30.4 mg/L [11]

°C,pH 7)

Storage Temperature

Refrigerated (0-5 °C)

Methanol, general

[1]5]

solid form
_ Acetonitrile (10
Ambient (>5 °C) [7]
Hg/mL)
] At least 3 months (in
Stock Solution
. methanol, Methanol [5][6]
Stability ]
refrigerated)
At least 4.5 months -
Not specified [12]

(refrigerated)

Il. Experimental Protocol: Preparation of 1 mg/mL
(+)-Metconazole Stock Solution in Methanol
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This protocol details the steps for preparing a 1 mg/mL stock solution of (+)-Metconazole in
methanol.

A. Materials and Equipment:

o (+)-Metconazole (analytical standard)

o Methanol (HPLC grade or equivalent)

o Volumetric flask (e.g., 10 mL, Class A)

e Analytical balance (readable to at least 0.1 mg)
e Weighing paper or boat

e Spatula

o Pipettes

e \Vortex mixer

e Sonicator

o Amber glass storage vials with screw caps

o Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant
gloves

B. Procedure:
e Pre-dissolution Steps:
o Ensure all glassware is clean and dry.

o Bring the (+)-Metconazole container to room temperature before opening to prevent
condensation.

o Tare the analytical balance with the weighing paper or boat.
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e Weighing the (+)-Metconazole:

o Carefully weigh the desired amount of (+)-Metconazole. For a 10 mL stock solution of 1
mg/mL, weigh 10 mg of the solid standard.[5]

o Record the exact weight.
 Dissolution:
o Quantitatively transfer the weighed (+)-Metconazole to the 10 mL volumetric flask.
o Add a small volume of methanol to the flask (approximately 5-7 mL) to dissolve the solid.

o To ensure a complete and homogeneous solution, vortex and/or sonicate the mixture until
all the solid has visibly dissolved.[5]

¢ Dilution to Final Volume:

o Once the solid is fully dissolved, carefully add methanol to the volumetric flask until the
bottom of the meniscus reaches the calibration mark.

o Cap the flask and invert it several times to ensure the solution is thoroughly mixed.
e Storage:

o Transfer the prepared stock solution to a properly labeled amber glass vial. The label
should include the name of the compound, concentration, solvent, preparation date, and
the name of the preparer.

o Store the stock solution in a refrigerator at 2-4°C.[1][5] The solution is expected to be
stable for at least 3 months under these conditions.[5][6]

C. Safety Precautions:
e Work in a well-ventilated area, preferably a fume hood.

o Wear appropriate PPE, including safety glasses, a lab coat, and gloves.[13]
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e Avoid inhalation of dust or vapors.
» Wash hands thoroughly after handling.[13][14]

o Consult the Safety Data Sheet (SDS) for (+)-Metconazole for complete safety information.
[14][15]

lll. Visualizations

Diagram 1: Experimental Workflow for (+)-Metconazole Stock Solution Preparation
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Workflow for (+)-Metconazole Stock Solution Preparation
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Caption: Workflow for preparing (+)-Metconazole stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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